[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde

• IUPAC Name: [1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde
• InChI: InChI=1S/C6H4N4O/c11-4-6-9-8-5-2-1-3-7-10(5)6/h1-4H
• InChI Key: YQCMLASTAFFGTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2N=C1)C=O
• Molecular Formula: C6H4N4O
• DSSTOX Substance ID: DTXSID60520971
• Molecular Weight: 148.12 g/mol
• CAS No.: 87841-07-4

Description

[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde is a useful research compound. Its molecular formula is C6H4N4O and its molecular weight is 148.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Approaches : Facile methods for synthesizing 1,2,4-triazolo[4,3-a]pyridines and related heterocycles through condensation and iodine-mediated oxidative cyclization have been developed. This process is applicable to a wide range of aldehydes and can be scaled up (Li et al., 2016).
• Crystal Structure and DFT Calculations : Pyridazine derivatives, including those with a triazolo[4,3-b]pyridazine structure, have been synthesized and characterized using NMR, IR, mass spectral studies, and X-ray diffraction. DFT calculations were employed to determine various quantum chemical parameters (Sallam et al., 2021).

Biological and Medicinal Applications

• Antitubulin Agents : Derivatives of 1,2,4-triazolo[4,3-b]pyridazines have been designed and synthesized as antitubulin agents. These compounds show potent antiproliferative activity against various cell lines and disrupt tubulin microtubule dynamics (Xu et al., 2016).
• Antimicrobial Activity : Certain triazolopyrimidines and triazolothiadiazines, derivatives of 1,2,4-triazolo[4,3-b]pyridazines, have been synthesized and evaluated for antimicrobial activities against bacteria and fungi, showing varying degrees of efficacy (Hussein et al., 2011).

High-Energy Materials

• Construction of High-Energy Materials : Bicyclic fused [1,2,4]triazolo[4,3-b]pyridazine has been used to create new low-sensitivity high-energy materials. These compounds exhibit significant detonation velocities and pressures, making them suitable for specific applications in this field (Chen et al., 2021).

Other Applications

• Rapid Analogue Synthesis : A method for the rapid synthesis of biologically active trisubstituted triazolo[4,3-b]pyridazines has been developed. This allows for easy variation of substituents, which could be beneficial in the development of new compounds for various applications (Collins et al., 2000).